Cas no 612541-66-9 (2-Thiazolamine, 4-bromo-5-(2-methylpropyl)-)
612541-66-9 structure
Product Name:2-Thiazolamine, 4-bromo-5-(2-methylpropyl)-
CAS No:612541-66-9
MF:C7H11BrN2S
MW:235.144639253616
CID:4066482
PubChem ID:85873355
Update Time:2025-04-22
2-Thiazolamine, 4-bromo-5-(2-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiazolamine, 4-bromo-5-(2-methylpropyl)-
- 4-bromo-5-isobutylthiazol-2-amine
- G89859
- 612541-66-9
-
- Inchi: 1S/C7H11BrN2S/c1-4(2)3-5-6(8)10-7(9)11-5/h4H,3H2,1-2H3,(H2,9,10)
- InChI Key: WAWPWNLBICJGMT-UHFFFAOYSA-N
- SMILES: BrC1=C(CC(C)C)SC(N)=N1
Computed Properties
- Exact Mass: 233.98263Da
- Monoisotopic Mass: 233.98263Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 67.2Ų
2-Thiazolamine, 4-bromo-5-(2-methylpropyl)- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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